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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Decanoic acid, 6-hydroxy- (CAS Number: 16899-10-8).[1] Given the limited
availability of a specific Safety Data Sheet (SDS) for this isomer, the following information is
synthesized from data on similar hydroxy fatty acids and decanoic acid. All personnel must
review this information before working with this compound.

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for 6-hydroxydecanoic acid is not readily available, it is prudent to
treat it with the same precautions as other hydroxy fatty acids, which are known to cause skin
and eye irritation.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification

) Chemical safety goggles or glasses with side
Eye Protection

shields.[2]
Hand Protection Chemically resistant gloves (e.g., nitrile rubber).
Skin and Body Protection Laboratory coat.

Not typically required under normal laboratory
) ) conditions with adequate ventilation. Use a
Respiratory Protection ] ] ]
NIOSH-approved respirator if handling large

quantities or if dust or aerosols are generated.

Physical and Chemical Properties

The following table summarizes the known and estimated physical and chemical properties of
Decanoic acid, 6-hydroxy-. Data for decanoic acid and its other isomers are provided for
reference and should be considered as approximations.
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Property Value Source/Note
Molecular Formula C10H2003 [11[3]
Molecular Weight 188.27 g/mol [1][3]
Colorless to pale yellow liquid
Appearance [3]
at room temperature.
B Practically insoluble in water;
Solubility ] ] [3][4]
soluble in organic solvents.
- ) (Data for 2-Hydroxydecanoic
Boiling Point ~318.9 °C at 760 mmHg )
acid)[5]
) ) (Data for 10-Hydroxydecanoic
Melting Point 75-77°C i
acid)[2]
] (Data for 2-Hydroxydecanoic
Flash Point ~160.9 °C )
acid)[5]
. (Data for 2-Hydroxydecanoic
Density ~1.011 g/cm3

acid)[5]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure laboratory safety.

Handling:

Storage:

Avoid contact with skin and eyes.[2]
Avoid inhalation of any vapors or mists.

Wash hands thoroughly after handling.

Work in a well-ventilated area, preferably in a chemical fume hood.[6]
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o Store in a tightly closed container in a cool, dry place.[2][6]

o Keep away from incompatible materials such as strong oxidizing agents.[6]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) o
upper and lower eyelids. Get medical attention if

irritation persists.[2]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. Get medical

attention if irritation develops or persists.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse
mouth with water. Get medical attention.

Accidental Release and Disposal Plan

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.
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Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

Operational Workflow

The following diagram illustrates the standard operational workflow for handling Decanoic
acid, 6-hydroxy- in a laboratory setting.
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Caption: Safe handling workflow for Decanoic acid, 6-hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Substance Registry Services | US EPA [cdxapps.epa.gov]

o 2. fishersci.com [fishersci.com]

¢ 3. cymitquimica.com [cymitquimica.com]

¢ 4. Human Metabolome Database: Showing metabocard for 6-hydroxydecanoic acid
(HMDB0340517) [hmdb.ca]

e 5. Cas 37639-46-6,2-HYDROXYDECANOIC ACID | lookchem [lookchem.com]

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Decanoic Acid, 6-hydroxy-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15124926#personal-protective-equipment-for-
handling-decanoic-acid-6-hydroxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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